Methyl 2-(methoxymethylidene)-3-oxopentanoate

• CAS RN: 125500-76-7
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: methyl 2-(methoxymethylidene)-3-oxopentanoate
• InChI: InChI=1S/C8H12O4/c1-4-7(9)6(5-11-2)8(10)12-3/h5H,4H2,1-3H3
• InChI Key: AUNZMVTVNQSEAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(=COC)C(=O)OC

Description

Methyl 2-(methoxymethylidene)-3-oxopentanoate is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl propionylacetate (112.2 g, 0.86 mol), trimethyl orthoformate (188 ml, 1.72 mol) and acetic anhydride (81 ml, 0.86 mol) was heated at reflux for 17 hours, then the volatile material removed in vacuo, finally at 70°/0.3mm. The residue was predominantly methyl 2-propanoyl-3-methoxyacrylate, and was used without further purification.